Cas no 90951-22-7 (1H-1,2,4-Triazole,3-butyl-5-(1-methylethyl)-)

• Product Name: 1H-1,2,4-Triazole,3-butyl-5-(1-methylethyl)-
• CAS No: 90951-22-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 799021
• PubChem ID: 45096364
• Update Time: 2025-04-19

1H-1,2,4-Triazole,3-butyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,3-butyl-5-(1-methylethyl)-
• s-Triazole, 3-butyl-5-isopropyl- (7CI)
• 3-Butyl-5-isopropyl-1H-1,2,4-triazole
• 90951-22-7
• AKOS010604727
• s-Triazole,3-butyl-5-isopropyl-(7ci)

• Inchi： 1S/C9H17N3/c1-4-5-6-8-10-9(7(2)3)12-11-8/h7H,4-6H2,1-3H3,(H,10,11,12)
• InChI Key： KEKKQVPRPUBQHM-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=NNC=1CCCC

Computed Properties

• Exact Mass: 167.142
• Monoisotopic Mass: 167.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.9